Cas no 778592-00-0 (Benzenesulfonamide,4-acetyl-N-(1-methylethyl)-)
778592-00-0 structure
Product Name:Benzenesulfonamide,4-acetyl-N-(1-methylethyl)-
CAS No:778592-00-0
MF:C11H15NO3S
MW:241.306701898575
CID:553195
PubChem ID:7022525
Update Time:2025-04-19
Benzenesulfonamide,4-acetyl-N-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,4-acetyl-N-(1-methylethyl)-
- 4-ISOPROPYLSULFAMYL-ACETOPHENONE
- 4-ACETYL-N-(PROPAN-2-YL)BENZENE-1-SULFONAMIDE
- AC1ODXS0
- MolPort-004-218-792
- T5675400
- 4-acetyl-N-propan-2-ylbenzenesulfonamide
- 778592-00-0
- 4-ACETYL-N-ISOPROPYLBENZENESULFONAMIDE
- Z45497623
- DTXSID00427450
- AKOS008938964
- SCHEMBL12376738
-
- Inchi: 1S/C11H15NO3S/c1-8(2)12-16(14,15)11-6-4-10(5-7-11)9(3)13/h4-8,12H,1-3H3
- InChI Key: OSWZRYHETGPONC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(C)=O)=CC=1)(NC(C)C)(=O)=O
Computed Properties
- Exact Mass: 241.077
- Monoisotopic Mass: 241.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 71.6A^2
Experimental Properties
- Density: 1.177
- Boiling Point: 382.2°C at 760 mmHg
- Flash Point: 184.9°C
- Refractive Index: 1.521
Benzenesulfonamide,4-acetyl-N-(1-methylethyl)- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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